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A Comprehensive Technical Guide to the
Solubility of Gafquat 755N
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility of Gafquat 755N
(Polyquaternium-11), a widely utilized cationic polymer in the pharmaceutical and personal care

industries. This document compiles available solubility data, presents detailed experimental

protocols for solubility determination, and offers visualizations to clarify procedural workflows.

Gafquat 755N, the copolymer of vinylpyrrolidone and dimethylaminoethyl methacrylate

quaternized with diethyl sulfate, is a versatile excipient known for its film-forming and

conditioning properties.[1][2] A comprehensive understanding of its solubility in various

aqueous and organic solvents is critical for formulation development, enabling the optimization

of drug delivery systems, topical formulations, and other advanced applications.

Solubility Profile of Gafquat 755N
Gafquat 755N is most notably characterized by its solubility in aqueous and hydroalcoholic

solutions. Technical literature consistently highlights its miscibility with water and a range of

alcohols.[3][4][5][6][7] It is commonly supplied as a 20% aqueous solution, indicating its high

affinity for water.[5][8][9] However, a recurring point of ambiguity in technical data sheets is the

distinction between "water-soluble" and "water-miscible." For practical purposes in formulation,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1212068?utm_src=pdf-interest
https://www.benchchem.com/product/b1212068?utm_src=pdf-body
https://www.benchchem.com/product/b1212068?utm_src=pdf-body
https://www.stobec.com/DATA/PRODUIT/2131~v~tds_gafquat755.pdf
https://www.specialchem.com/cosmetics/product/ashland-gafquat-755n-polymer
https://www.benchchem.com/product/b1212068?utm_src=pdf-body
https://www.benchchem.com/product/b1212068?utm_src=pdf-body
https://www.yrchemspec.com/polyquaternium-11-product/
https://www.atamanchemicals.com/polyquaternium-11_u26795/
https://www.ashland.com/industries/personal-and-home-care/hair-care/gafquat-styling-and-conditioning-polymers
https://www.echemi.com/products/pid_Seven33455-poly1-vinylpyrrolidone-co-2-dimethylaminoethylmethacrylate.html
https://www.atamanchemicals.com/polyquaternium-11_u33902/?lang=RU
https://www.ashland.com/industries/personal-and-home-care/hair-care/gafquat-styling-and-conditioning-polymers
https://scipoly.com/shop/n-vinylpyrrolidonedimethylaminoethyl-methacrylate-copolymers-quaternized/
https://www.imcd.ch/product/gafquat-755-no/01t6900000AXu8kAAD
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gafquat 755N can be considered freely soluble in water. The term "miscible" in this context

likely refers to its ability to be diluted in water in all proportions without phase separation.

While qualitative data for its solubility in common polar solvents is readily available, specific

quantitative solubility values (e.g., in g/L or mg/mL) across a broad spectrum of organic

solvents are not extensively reported in publicly available literature. The following tables

summarize the known qualitative solubility of Gafquat 755N.

Table 1: Solubility in Aqueous and Protic Solvents
Solvent System Solubility Observations

Water Soluble / Miscible[3][7]

Forms clear to slightly hazy

solutions.[10] Commercially

available as a 20% aqueous

solution.[5][8]

Ethanol Soluble / Miscible[3][4][7]
Compatible with hydroalcoholic

formulations.[1]

Propylene Glycol Soluble

Often used in conjunction with

Gafquat 755N in personal care

formulations.

Glycerol Soluble

No adverse reactions reported

in formulations containing

both.

Isopropanol Soluble
Suitable for use in sprayable

formulations.

Table 2: Solubility in Other Organic Solvents

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1212068?utm_src=pdf-body
https://www.benchchem.com/product/b1212068?utm_src=pdf-body
https://www.yrchemspec.com/polyquaternium-11-product/
https://www.atamanchemicals.com/polyquaternium-11_u33902/?lang=RU
https://www.minglangchem.com/product-polyquaternium-11.html
https://www.ashland.com/industries/personal-and-home-care/hair-care/gafquat-styling-and-conditioning-polymers
https://scipoly.com/shop/n-vinylpyrrolidonedimethylaminoethyl-methacrylate-copolymers-quaternized/
https://www.yrchemspec.com/polyquaternium-11-product/
https://www.atamanchemicals.com/polyquaternium-11_u26795/
https://www.atamanchemicals.com/polyquaternium-11_u33902/?lang=RU
https://www.stobec.com/DATA/PRODUIT/2131~v~tds_gafquat755.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Observations

Acetone Generally Insoluble

As a polar aprotic solvent, it is

not expected to be a good

solvent.

Tetrahydrofuran (THF) Generally Insoluble -

Dioxane Generally Insoluble -

Toluene Insoluble -

Hexane Insoluble -

Experimental Protocol for Determining Polymer
Solubility
For researchers requiring precise quantitative solubility data for Gafquat 755N in a specific

solvent system, the following generalized experimental protocol can be adapted. This method

is based on the gravimetric determination of solubility.

Objective:
To determine the saturation solubility of Gafquat 755N in a given solvent at a specified

temperature.

Materials:
Gafquat 755N (as a dried solid or a solution of known concentration)

Solvent of interest (analytical grade)

Analytical balance (accurate to ±0.0001 g)

Temperature-controlled shaker or incubator

Centrifuge

Vials with solvent-resistant caps
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Pipettes and other standard laboratory glassware

Drying oven

Procedure:
Preparation of Gafquat 755N: If starting with a solution, accurately determine the solids

content by drying a known weight of the solution to a constant weight in a vacuum oven at a

suitable temperature (e.g., 60°C). If starting with a solid, ensure it is a fine, dry powder.

Sample Preparation: Add an excess amount of the dried Gafquat 755N powder to a series of

vials.

Solvent Addition: Accurately pipette a known volume or weigh a known mass of the solvent

into each vial.

Equilibration: Tightly cap the vials and place them in a temperature-controlled shaker set to

the desired temperature (e.g., 25°C). Allow the mixtures to equilibrate for a sufficient period

(typically 24-48 hours) to ensure saturation is reached. Constant agitation is necessary to

facilitate dissolution.

Phase Separation: After equilibration, centrifuge the vials at a high speed to sediment the

undissolved polymer.

Sample Extraction: Carefully extract a known volume of the clear supernatant without

disturbing the sediment.

Solvent Evaporation: Transfer the supernatant to a pre-weighed dish and place it in a drying

oven at a temperature sufficient to evaporate the solvent without degrading the polymer

(e.g., 80°C). Dry to a constant weight.

Calculation: The solubility (S) can be calculated using the following formula:

S (g/L) = (Mass of dried polymer / Volume of supernatant extracted) x 1000

Diagram of Experimental Workflow
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Caption: Workflow for Gravimetric Solubility Determination of Gafquat 755N.
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Logical Pathway for Solubility Assessment
The following diagram illustrates the decision-making process for assessing the solubility of

Gafquat 755N in a novel solvent.

Start: Select Solvent

Perform Qualitative Test
(e.g., visual inspection of miscibility)

Is the polymer visually soluble?

Report as Insoluble/Immiscible

No

Proceed with Quantitative Analysis
(e.g., Gravimetric Method)

Yes

End: Report Solubility Data

Determine Saturation Solubility

Click to download full resolution via product page

Caption: Decision Pathway for Gafquat 755N Solubility Assessment.

Conclusion
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Gafquat 755N exhibits excellent solubility in water and polar protic solvents such as lower

alcohols, propylene glycol, and glycerol. Its solubility in non-polar and polar aprotic organic

solvents is generally poor. For applications requiring precise solubility data in specific solvent

systems, the provided experimental protocol offers a reliable methodology for quantitative

determination. This guide serves as a foundational resource for researchers and formulation

scientists working with Gafquat 755N, enabling more informed decisions in product

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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